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The global artisanal and small-scale gold mining (ASGM) sector, a vital source of income for

millions, is undergoing a critical transition towards safer and more environmentally responsible

practices. For decades, the prevalent use of mercury for gold extraction has posed severe

health risks to miners and their communities, and caused widespread environmental

contamination. This has prompted the development and promotion of mercury-free extraction

methods that are not only safer but can also offer improved gold recovery rates.[1][2]

This document provides detailed application notes and protocols for three promising mercury-

free gold extraction methods: the borax method, thiourea leaching, and thiosulfate leaching.

These methods present viable alternatives to traditional mercury amalgamation, offering a

pathway to a more sustainable and profitable artisanal mining sector. The information is

intended for researchers, scientists, and drug development professionals interested in the

technical aspects and practical implementation of these greener gold extraction technologies.

Comparative Analysis of Mercury-Free Gold
Extraction Methods
The selection of an appropriate mercury-free method depends on various factors, including the

ore characteristics, available resources, and the technical skills of the miners. The following

table summarizes the key quantitative parameters of the discussed methods, providing a basis

for comparison.
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Method Reagents

Typical
Gold
Recovery
(%)

Processing
Time

Key
Advantages

Key
Disadvanta
ges

Borax

Method/Direc

t Smelting

Borax,

Sodium

Carbonate

70 - 98.3%[3]

[4]

30 - 60

minutes for

smelting[1][5]

Simple, low-

cost,

eliminates

mercury

entirely, can

be more

efficient than

amalgamatio

n.[6][7]

Requires high

temperatures,

not suitable

for very low-

grade ores.[8]

Thiourea

Leaching

Thiourea,

Oxidizing

Agent (e.g.,

Ferric

Sulfate,

Hydrogen

Peroxide),

Sulfuric Acid

87 - 96.5%[3]

[9]

2 - 24

hours[3][9]

Fast leaching

kinetics,

effective for

some

refractory

ores.[10][11]

Higher

reagent cost,

requires

careful pH

control,

thiourea can

be unstable.

[11][12]

Thiosulfate

Leaching

Thiosulfate

(Ammonium

or Sodium),

Copper

Sulfate,

Ammonia

54 - 89%[9]

[13]

6 - 24

hours[9][14]

Low toxicity,

effective for

some

complex and

carbonaceou

s ores.[4]

More

complex

chemistry,

sensitive to

operating

conditions,

gold recovery

from solution

can be

challenging.

[4][6]
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The Borax Method (Direct Smelting)
The borax method, often used in conjunction with direct smelting, is a simple and effective

technique that utilizes borax as a flux to lower the melting point of gold and separate it from

other minerals.[15][16]

Materials:

Gold concentrate (heavy mineral concentrate)

Borax (sodium tetraborate)

Sodium Carbonate (soda ash) (optional, improves slag fluidity)

Crucible (clay or graphite)

Heat source capable of reaching >1064°C (e.g., furnace, blowtorch with bellows)

Tongs

Mould for pouring the molten metal

Safety equipment (goggles, gloves, heat-resistant apron)

Protocol:

Preparation of the Concentrate: The gold-bearing ore is first crushed and milled to liberate

the gold particles. The resulting material is then concentrated using gravity separation

methods like panning or sluicing to produce a heavy mineral concentrate.

Mixing the Flux: The gold concentrate is mixed with fluxes. A common ratio is one part

concentrate to two parts borax and two parts soda ash by volume.[1] For smaller amounts, a

ratio of three parts borax to one part concentrate can be used.[17] A few drops of water can

be added to create a cohesive mixture.[17]

Smelting: The mixture is placed in a crucible. The crucible is then heated until the entire

mixture becomes molten. The temperature must exceed the melting point of gold (1064°C).

[18][19] This process typically takes around 30 minutes.[1]
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Pouring and Cooling: Once the mixture is completely molten, the crucible is carefully

removed from the heat source using tongs, and the molten material is poured into a pre-

heated mould. The molten gold, being the densest, will settle at the bottom.

Separation: After cooling, the gold button can be easily separated from the slag (the vitrified

waste material). The slag is typically brittle and can be broken away with a hammer.

Gold-Bearing Ore Crushing and Milling Gravity Concentration
(Panning/Sluicing) Gold Concentrate Mixing with Flux

(Borax, Soda Ash) Smelting (>1064°C) Pouring into Mould Separation of Gold
from Slag Pure Gold Button

Gold Ore/Concentrate Fine Grinding Agitated Leaching
(Thiourea, Acid, Oxidant)

Solid-Liquid Separation
(Filtration)

Pregnant Leach Solution

Barren Tailings

Gold Recovery
(Adsorption/Precipitation) Recovered Gold

Gold Ore/Concentrate Fine Grinding Agitated Leaching
(Thiosulfate, Copper, Ammonia)

Solid-Liquid Separation
(Filtration)

Pregnant Leach Solution

Barren Tailings

Gold Recovery
(Ion-Exchange Resin) Recovered Gold

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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